Cas no 160291-51-0 (N-(tert-butoxycarbonyl)-N'-(benzyloxycarbonyl)-1,3-propanediamine)

• Product Name: N-(tert-butoxycarbonyl)-N'-(benzyloxycarbonyl)-1,3-propanediamine
• CAS No: 160291-51-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 3038369
• PubChem ID: 10380571
• Update Time: 2025-04-21

N-(tert-butoxycarbonyl)-N'-(benzyloxycarbonyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N-(tert-butoxycarbonyl)-N'-(benzyloxycarbonyl)-1,3-propanediamine
• 160291-51-0
• benzyl N-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]carbamate
• Carbamic acid, [3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-, phenylmethyl ester
• SCHEMBL13938297
• Benzyl tert-butyl propane-1,3-diyldicarbamate
• DTXSID001129879

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(20)18-11-7-10-17-14(19)21-12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key： LOFGSUCEPHVJBV-UHFFFAOYSA-N
• SMILES： O(C(NCCCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17400
• Monoisotopic Mass: 308.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66000
• LogP: 3.60940